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Compound of Interest

Compound Name: 16-Mercapto-1-hexadecanol

Cat. No.: B051818

16-Mercapto-1-hexadecanol (CAS No. 114896-32-1) is a bifunctional long-chain alkanethiol
that has become a cornerstone molecule in the fields of surface science, nanotechnology, and
bio-interfacial engineering.[1] Its structure, comprising a 16-carbon alkyl chain with a thiol (-SH)
group at one end and a hydroxyl (-OH) group at the other, provides a unique toolkit for the
precise chemical modification of noble metal surfaces, particularly gold. The thiol group serves
as a robust anchor, forming a strong, covalent-like bond with gold, which drives the
spontaneous formation of highly ordered, single-molecule-thick films known as self-assembled
monolayers (SAMSs).[2][3] The terminal hydroxyl group remains exposed at the monolayer-air or
monolayer-liquid interface, presenting a versatile chemical handle for subsequent molecular
immobilization, making it an invaluable platform for developing biosensors, drug delivery
systems, and tools for fundamental biological studies.[1][4] This guide provides a
comprehensive technical overview for researchers, scientists, and drug development
professionals, detailing the core principles, experimental protocols, and advanced applications
of this versatile molecule.

Core Physicochemical & Safety Profile

The utility of 16-Mercapto-1-hexadecanol is rooted in its distinct molecular structure and
properties. Understanding these characteristics is fundamental to its successful application in
research and development.

Physicochemical Data

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b051818?utm_src=pdf-interest
https://www.benchchem.com/product/b051818?utm_src=pdf-body
https://frontierspecialtychemicals.com/product/16-mercaptohexadecan-1-ol/
https://www.nanopartz.com/analytical_gold_nanoparticles.asp
https://www.if.tugraz.at/bibliothek/dissertation/stettner.pdf
https://frontierspecialtychemicals.com/product/16-mercaptohexadecan-1-ol/
https://pdf.benchchem.com/159/literature_review_of_6_Mercapto_1_hexanol_applications_in_biosensing.pdf
https://www.benchchem.com/product/b051818?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

CAS Number 114896-32-1 [1][5][6]

Molecular Formula C16H340S [11051[7]

Molecular Weight 274.51 g/mol [11061[7]

Synonyms 16-Mercaptohexadecan-1-ol, (115]
16-Sulfanylhexadecan-1-ol

Boiling Point 382.4°C at 760 mmHg [5]

Density 0.902 g/cm?3 [5]

Flash Point 185.1°C [5]

Long Term Storage

2°C - 8°C, keep container well

closed

[1](7]

Safety & Handling Information

As with any laboratory chemical, proper handling is crucial. 16-Mercapto-1-hexadecanol is

classified with specific hazards that require appropriate safety measures.

Hazard Statement

Description

GHS Classification = Source(s)

H315 Causes skin irritation Skin Irrit. 2 [8]
Causes serious eye ]

H319 o Eye Irrit. 2 [8]
irritation
May cause respirato

H335 Y P i STOT SE 3 [8]

irritation

Core Handling Protocol:

o Ventilation: Handle in a well-ventilated place, such as a chemical fume hood, to avoid

formation and inhalation of aerosols or dust.[9]
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e Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-
impermeable gloves, and safety goggles or a face shield.[9][10]

 First Aid (Inhalation): If inhaled, move the victim to fresh air. If breathing is difficult, administer
oxygen.[9]

» First Aid (Skin Contact): Take off contaminated clothing immediately and wash the affected
area with soap and plenty of water.[9]

» First Aid (Eye Contact): Rinse cautiously with pure water for at least 15 minutes and consult
a doctor.[9]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][9]

The Foundation: Self-Assembled Monolayers
(SAMs)

The primary application of 16-Mercapto-1-hexadecanol is in the formation of SAMs. This
process is a powerful "bottom-up" nanofabrication technique that is both simple and robust.

Causality: The Thiol-Gold Interaction

The spontaneous assembly of alkanethiols on gold is driven by the strong, specific affinity
between the sulfur atom of the thiol group and the gold surface. This interaction, often
described as a covalent Au-S bond, is the anchor for the monolayer.[3] The long alkyl chains
(the C16 backbone) then pack tightly together due to van der Waals forces, leading to a quasi-
crystalline, ordered structure.[3] This process is thermodynamically favorable and results in a
densely packed, stable monolayer that effectively modifies the surface properties of the gold
substrate.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.chemicalbook.com/msds/16-mercapto-1-hexadecanol.pdf
https://www.fishersci.com/store/msds?partNumber=AC120480010&countryCode=US&language=en
https://www.chemicalbook.com/msds/16-mercapto-1-hexadecanol.pdf
https://www.chemicalbook.com/msds/16-mercapto-1-hexadecanol.pdf
https://www.chemicalbook.com/msds/16-mercapto-1-hexadecanol.pdf
https://www.biosynth.com/p/PEA89632/114896-32-1-16-mercapto-1-hexadecanol
https://www.chemicalbook.com/msds/16-mercapto-1-hexadecanol.pdf
https://www.benchchem.com/product/b051818?utm_src=pdf-body
https://www.if.tugraz.at/bibliothek/dissertation/stettner.pdf
https://www.if.tugraz.at/bibliothek/dissertation/stettner.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Alkanethiol Solution

HS-(CHz2)15-CH20H HS-(CH2)15-CH20H HS-(CH2)15-CH20H
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Caption: Functionalization workflow for immobilizing an antibody on a hydroxyl-terminated
SAM.

Drug Delivery and Nanoparticle Functionalization

Gold nanoparticles (AuNPs) are promising vehicles for targeted drug delivery. Functionalizing
AuNPs with 16-Mercapto-1-hexadecanol provides a stable, biocompatible coating. [11]
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» Improved Stability: The SAM layer prevents the aggregation of AUNPs in biological media.

o Attachment Point: The hydroxyl terminus can be used to attach therapeutic agents (drugs) or
targeting ligands (e.g., folic acid) that direct the nanoparticles to specific cells, such as
cancer cells. [11]This strategy enhances the efficacy of the drug while minimizing side effects
on healthy tissue.

Controlling Surface Properties and Nanolithography

o Mixed SAMs: By co-adsorbing 16-Mercapto-1-hexadecanol with other thiols, such as those
with methyl (-CHs) or carboxylic acid (-COOH) termini, researchers can precisely tune the
surface properties. [12][13]This allows for fine control over wettability
(hydrophilicity/hydrophobicity), surface charge, and protein adsorption resistance. [14]* Dip-
Pen Nanolithography (DPN): This molecule can be used as an "ink" in DPN, a technique
where an Atomic Force Microscope (AFM) tip is used to write patterns of molecules onto a
surface with nanoscale precision. [1]

Conclusion

16-Mercapto-1-hexadecanol is more than just a chemical; it is a fundamental building block
for engineering surfaces at the molecular level. Its dual functionality, combining a strong gold-
binding thiol with a versatile hydroxyl group, provides a simple yet powerful platform for a wide
range of applications. From creating ultra-sensitive biosensors to designing sophisticated drug
delivery nanopatrticles, the principles and protocols outlined in this guide demonstrate its
enduring importance. As research pushes the boundaries of hanotechnology and personalized
medicine, the ability to construct well-defined, functional interfaces using molecules like 16-
Mercapto-1-hexadecanol will continue to be an indispensable skill for scientists and
engineers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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